Cas no 1016502-18-3 (3-(pyridin-4-ylmethoxy)benzenecarboximidamide)

• Product name: 3-(pyridin-4-ylmethoxy)benzenecarboximidamide
• CAS No: 1016502-18-3
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 1129669
• PubChem ID: 24690446

3-(pyridin-4-ylmethoxy)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-ylmethoxy)benzenecarboximidamide
• 3-(PYRIDIN-4-YLMETHOXY)BENZENE-1-CARBOXIMIDAMIDE
• 1016502-18-3
• 3-(pyridin-4-ylmethoxy)benzimidamide
• DTXSID30640736
• 3-[(Pyridin-4-yl)methoxy]benzene-1-carboximidamide
• AKOS000168289

• MDL： MFCD09928614
• Inchi： InChI=1S/C13H13N3O/c14-13(15)11-2-1-3-12(8-11)17-9-10-4-6-16-7-5-10/h1-8H,9H2,(H3,14,15)
• InChI Key： TZADFOVTYSHEPH-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)OCC2=CC=NC=C2)C(=N)N

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų
• XLogP3: 1.3